![molecular formula C17H24FN3O2 B6170125 N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-2-oxo-6-(propan-2-yl)piperidine-3-carboxamide, Mixture of diastereomers CAS No. 2460749-52-2](/img/no-structure.png)
N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-2-oxo-6-(propan-2-yl)piperidine-3-carboxamide, Mixture of diastereomers
Overview
Description
The description of a compound typically includes its chemical name, molecular formula, and structural formula. It may also include information about the compound’s isomers or related compounds .
Synthesis Analysis
Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .Molecular Structure Analysis
Molecular structure analysis involves examining the arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur .Physical And Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It also includes understanding its chemical properties, such as its acidity or basicity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a fluorinated benzaldehyde with an amine, followed by a reductive amination reaction with a ketone. The resulting intermediate is then reacted with an isopropyl amine and a carboxylic acid to form the final product.", "Starting Materials": [ "4-fluorobenzaldehyde", "2-aminomethylphenylmethanamine", "2-oxo-6-(propan-2-yl)piperidine-3-carboxylic acid", "sodium cyanoborohydride", "isopropylamine", "acetic acid", "triethylamine", "N,N-dimethylformamide" ], "Reaction": [ "Step 1: 4-fluorobenzaldehyde is reacted with 2-aminomethylphenylmethanamine in the presence of acetic acid and triethylamine to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reduced using sodium cyanoborohydride to form the amine intermediate.", "Step 3: The amine intermediate is then reacted with 2-oxo-6-(propan-2-yl)piperidine-3-carboxylic acid in the presence of N,N-dimethylformamide to form the final product, which is a mixture of diastereomers." ] } | |
CAS RN |
2460749-52-2 |
Molecular Formula |
C17H24FN3O2 |
Molecular Weight |
321.4 |
Purity |
95 |
Origin of Product |
United States |
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